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Introduction
GSK1702934A is a potent and selective activator of Transient Receptor Potential Canonical

(TRPC) 3 and TRPC6 channels. These non-selective cation channels are crucial in mediating

calcium (Ca²⁺) and sodium (Na⁺) influx into smooth muscle cells, playing a significant role in

the regulation of vascular tone, cell proliferation, and pathological hypertrophy.[1]

GSK1702934A directly activates TRPC3 and TRPC6 channels, bypassing the need for

phospholipase C (PLC) signaling, making it a valuable tool for elucidating the specific roles of

these channels in smooth muscle physiology and pathophysiology. These application notes

provide a comprehensive experimental workflow and detailed protocols for investigating the

effects of GSK1702934A on smooth muscle function.

Data Presentation
Table 1: In Vitro Potency of GSK1702934A

Target Assay Type Potency (EC₅₀) Reference(s)

Human TRPC3
Whole-cell patch-

clamp
~80 nM [1]

Human TRPC6
Whole-cell patch-

clamp
~440 nM [1]
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Table 2: Key Biological Effects of GSK1702934A

Biological System Effect Notes Reference(s)

Recombinant HEK293

cells

Induces TRPC3/6

currents and calcium

signals

Bypasses

phospholipase-C

signaling

Isolated Rat Heart
Transiently increased

perfusion pressure

Effect eliminated by a

TRPC3/6 blocker
[1]

Conscious Sprague

Dawley Rats

Transiently increased

blood pressure (15-35

mmHg)

Dose-dependent

effect
[1]

TRPC3-

overexpressing

mouse hearts

Enhanced contractility

and evoked

arrhythmias

Effects mimicked by

angiotensin II
[2]

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the signaling pathway of TRPC3/6 activation by

GSK1702934A in smooth muscle cells and a general experimental workflow for studying its

effects.
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Figure 1: GSK1702934A Signaling Pathway in Smooth Muscle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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